Tetrachloroiridium;hydrate;dihydrochloride
CAS No.: 110802-84-1
Cat. No.: VC21065103
Molecular Formula: Cl6H4IrO
Molecular Weight: 406.951802
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 110802-84-1 |
---|---|
Molecular Formula | Cl6H4IrO |
Molecular Weight | 406.951802 |
IUPAC Name | tetrachloroiridium;hydrate;dihydrochloride |
Standard InChI | InChI=1S/6ClH.Ir.H2O/h6*1H;;1H2/q;;;;;;+4;/p-4 |
Standard InChI Key | YDVQBPXDKJKDME-UHFFFAOYSA-J |
SMILES | O.Cl.Cl.Cl[Ir](Cl)(Cl)Cl |
Canonical SMILES | O.Cl.Cl.Cl[Ir](Cl)(Cl)Cl |
Introduction
Chemical Identity and Nomenclature
Tetrachloroiridium;hydrate;dihydrochloride is formally known as "Tetrachloroiridium--hydrogen chloride--water (1/2/1)" in systematic chemical nomenclature. This compound is also referred to by several synonyms that reflect its molecular composition and chemical behavior. The compound is recognized by the Chemical Abstracts Service (CAS) under the registry number 110802-84-1 . Other common designations include "Dihydrogen hexachloroiridate(IV) hydrate" and "Hydrogen hexachloroiridate(IV)" . These variations in nomenclature reflect the compound's complex structure, containing both coordinated chloride ions and associated hydrogen chloride and water molecules.
The molecular formula of this compound is Cl₆H₄IrO, indicating the presence of six chlorine atoms, four hydrogen atoms, one iridium atom, and one oxygen atom . This composition yields a molecular weight of approximately 425.0 g/mol, which is consistent with the expected mass based on the constituent elements . The compound can be conceptualized as a coordination complex with iridium at the center, surrounded by chloride ligands, with additional water of hydration and hydrogen chloride molecules.
Structural Characteristics
The structure of Tetrachloroiridium;hydrate;dihydrochloride features an iridium(IV) center coordinated with four chloride ligands, forming the tetrachloroiridate core. This core is associated with two additional hydrogen chloride molecules and one water molecule, resulting in the complete formula representation . The presence of water molecules in the crystal structure significantly influences the compound's physical properties and reactivity. The structural arrangement provides stability to the iridium in its +4 oxidation state, which is relatively less common compared to its +3 state.
Physical and Chemical Properties
Tetrachloroiridium;hydrate;dihydrochloride typically exists as a black powder, crystals, or chunks at room temperature and standard pressure conditions . The physical appearance of this compound reflects its electronic structure and the presence of transition metal ions, which often impart dark coloration to inorganic compounds. The compound exhibits several important physical properties that define its behavior under various conditions.
Synthesis and Preparation
The synthesis of Tetrachloroiridium;hydrate;dihydrochloride typically involves the treatment of iridium metal or iridium compounds with concentrated hydrochloric acid in the presence of an oxidizing agent. The oxidizing agent is necessary to achieve the +4 oxidation state of iridium, which is less stable than the +3 state. The reaction is typically carried out under controlled conditions to prevent the formation of unwanted by-products.
The preparation of high-purity Tetrachloroiridium;hydrate;dihydrochloride is essential for its application in sensitive chemical processes. Commercial suppliers offer the compound at various purity levels, ranging from 99% (2N) to 99.999% (5N), with corresponding variations in price and application suitability . Higher purity grades are typically required for advanced catalytic applications and research purposes.
Purification Methods
Purification of Tetrachloroiridium;hydrate;dihydrochloride often involves recrystallization from appropriate solvents, followed by careful drying under controlled conditions. The presence of water of hydration in the compound necessitates special attention to drying procedures to maintain the desired stoichiometry. Advanced separation techniques may be employed for obtaining ultra-high purity samples for specialized applications.
Chemical Reactivity and Behavior
Tetrachloroiridium;hydrate;dihydrochloride exhibits chemical behavior characteristic of transition metal halides with high oxidation states. The iridium center in the +4 oxidation state acts as a strong Lewis acid, readily accepting electron pairs from suitable donors. This property makes the compound reactive towards a variety of ligands, including phosphines, amines, and other nucleophiles.
Redox Properties
The compound can participate in redox reactions, potentially converting between the +4 and +3 oxidation states of iridium. The relatively high stability of iridium in the +3 state means that Tetrachloroiridium;hydrate;dihydrochloride can serve as an oxidizing agent in appropriate reactions. The reduction of Ir(IV) to Ir(III) is accompanied by color changes that can be useful for monitoring reaction progress.
Coordination Chemistry
As a source of iridium in the +4 oxidation state, Tetrachloroiridium;hydrate;dihydrochloride can undergo ligand exchange reactions to form a wide variety of coordination complexes. The chloride ligands can be substituted by other coordinating groups, leading to complexes with different geometries and electronic properties. This ligand exchange reactivity is fundamental to the compound's utility in preparing catalysts and other functional materials.
Applications in Research and Industry
Tetrachloroiridium;hydrate;dihydrochloride finds extensive application in various fields of chemistry and materials science. Its unique properties make it valuable for both fundamental research and practical industrial processes.
Catalytic Applications
One of the most significant applications of Tetrachloroiridium;hydrate;dihydrochloride is in homogeneous and heterogeneous catalysis. Iridium complexes derived from this compound can catalyze a wide range of organic transformations, including hydrogenation, dehydrogenation, isomerization, and C-H activation reactions. The compound serves as a precursor for preparing specialized iridium catalysts with tailored properties for specific reactions.
Materials Science Applications
In materials science, Tetrachloroiridium;hydrate;dihydrochloride is utilized for preparing iridium-containing materials with applications in electronics, electrochemistry, and advanced functional materials. The compound can be employed in the synthesis of iridium oxide films, which have applications in electrochromic devices and sensors. Additionally, it serves as a precursor for preparing iridium nanoparticles and supported catalysts with unique properties.
Analytical Chemistry
In analytical chemistry, Tetrachloroiridium;hydrate;dihydrochloride and its derivatives can be used for developing colorimetric and spectroscopic methods for detecting various analytes. The distinctive spectral properties of iridium compounds enable their application in developing sensitive analytical techniques.
Comparison with Related Compounds
Tetrachloroiridium;hydrate;dihydrochloride belongs to a family of iridium halide compounds that share certain structural and chemical features. Understanding the similarities and differences among these compounds is important for selecting the appropriate reagent for specific applications.
Comparison with Iridium(III) Chloride Hydrate
Iridium(III) chloride hydrate (IrCl₃·xH₂O) is a related compound containing iridium in the +3 oxidation state . Unlike Tetrachloroiridium;hydrate;dihydrochloride, which appears as a black solid, Iridium(III) chloride hydrate presents as a brown to dark brown powder or green crystals . The molecular weight of anhydrous Iridium(III) chloride is 298.58 g/mol, significantly less than Tetrachloroiridium;hydrate;dihydrochloride due to fewer chlorine atoms and the different oxidation state . The melting point of Iridium(III) chloride is much higher at 763°C, indicating stronger intermolecular forces in the crystal structure .
The following table presents a comparison between Tetrachloroiridium;hydrate;dihydrochloride and Iridium(III) chloride hydrate:
Property | Tetrachloroiridium;hydrate;dihydrochloride | Iridium(III) Chloride Hydrate |
---|---|---|
Molecular Formula | Cl₆H₄IrO | IrCl₃·xH₂O |
Oxidation State of Ir | +4 | +3 |
Appearance | Black powder, crystals, or chunks | Brown to dark brown powder or green crystals |
Melting Point | 65°C | 763°C |
CAS Number | 110802-84-1 | 14996-61-3 |
Primary Applications | Catalysis, materials synthesis | Chemical catalyst |
Comparison with Iridium(IV) Chloride Hydrate
Iridium(IV) chloride hydrate (IrCl₄·xH₂O) is closely related to Tetrachloroiridium;hydrate;dihydrochloride, both containing iridium in the +4 oxidation state . The primary difference lies in the absence of additional hydrogen chloride molecules in the formula of Iridium(IV) chloride hydrate. This compound has synonyms including "tetrachloroiridium;hydrate" , which indicates its relationship to Tetrachloroiridium;hydrate;dihydrochloride but highlights the structural difference.
Current Research and Future Perspectives
Research on Tetrachloroiridium;hydrate;dihydrochloride continues to evolve, with new applications being discovered and existing ones being refined. Recent studies have focused on developing more efficient synthetic routes to prepare the compound with high purity and in good yield. Additionally, researchers are exploring the potential of this compound in emerging fields such as sustainable chemistry and nanotechnology.
Emerging Applications
Emerging applications for Tetrachloroiridium;hydrate;dihydrochloride include its use in developing new catalytic systems for challenging organic transformations, particularly those relevant to pharmaceutical synthesis and fine chemicals production. The compound's ability to form stable complexes with various ligands makes it a valuable starting material for designing catalysts with specific properties and selectivities.
Future Research Directions
Future research directions may include investigations into the biological activity of Tetrachloroiridium;hydrate;dihydrochloride and its derivatives, particularly in the context of potential therapeutic applications. Additionally, the exploration of this compound's role in preparing advanced materials for energy applications, such as fuel cells and water splitting catalysts, represents a promising avenue for future studies.
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